Amphiboles. Part IV. Surface properties of amosite and crocidolite
Journal of the Chemical Society A: Inorganic, Physical, Theoretical Pub Date: DOI: 10.1039/J19660000079
Abstract
The variation of surface area of the amphibole asbestos minerals crocidolite and amosite with pre-outgassing temperature and with the polarity of the sorbate is shown to be comparable with that previously described for chrysotile asbestos by Young and Healey, whose “water plug” hypothesis cannot apply to the amphiboles; the variation in the values obtained is explained on the assumption that water and ammonia are hydrogen-bonded to hydroxyl groups on the mineral surface. The variation of the surface area of crocidolite after its oxidation or reduction is described, and provides complementary evidence for the assumption.
Recommended Literature
- [1] Synergistic effects of metal nanoparticles and a phenolic uncoupler using microdroplet-based two-dimensional approach
- [2] Schottky barrier and surface plasmonic resonance phenomena towards the photocatalytic reaction: study of their mechanisms to enhance photocatalytic activity†
- [3] Macrocyclic trichothecenes
- [4] Four Zn(ii)-5-(2-carboxy-phenoxy)-1,3-benzenedicarboxylate coordination polymers induced by different N-ligands: synthesis, structure, and fluorescence detection for BPA and IMH†
- [5] Defect-induced semiconductor to metal transition in graphene monoxide
- [6] A highly concentrated electrolyte for high-efficiency potassium metal batteries†
- [7] Evaluating β-amino acids as enantioselective organocatalysts of the Hajos–Parrish–Eder–Sauer–Wiechert reaction†
- [8] Correction: On-chip polyelectrolyte coating onto magnetic droplets – towards continuous flow assembly of drug delivery capsules
- [9] Biophysics of α-synuclein induced membrane remodelling†
- [10] Facile synthesis of solid-state fluorescent organosilica nanoparticles with a photoluminescence quantum yield of 73.3% for fingerprint recognition and white-light-emitting diodes†
Journal Name：Journal of the Chemical Society A: Inorganic, Physical, Theoretical
Research Products
-
CAS no.: 14086-88-5
-
4-oxopiperidine-3-carbonitrile
CAS no.: 19166-75-7
-
CAS no.: 13436-55-0
